Cas no 1805037-85-7 (Methyl 3-cyano-2-difluoromethoxy-4-ethylphenylacetate)

• Product Name: Methyl 3-cyano-2-difluoromethoxy-4-ethylphenylacetate
• CAS No: 1805037-85-7
• MF: C₁₃H₁₃F₂NO₃
• MW: 269.244030714035
• CID: 5011234
• Update Time: 2025-06-22

Methyl 3-cyano-2-difluoromethoxy-4-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-difluoromethoxy-4-ethylphenylacetate

• Inchi： 1S/C13H13F2NO3/c1-3-8-4-5-9(6-11(17)18-2)12(10(8)7-16)19-13(14)15/h4-5,13H,3,6H2,1-2H3
• InChI Key： ZTAJNPHRLROQLJ-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=C(C=CC=1CC(=O)OC)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 353
• XLogP3: 3.1
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-cyano-2-difluoromethoxy-4-ethylphenylacetate

Methyl 3-cyano-2-difluoromethoxy-4-ethylphenylacetate: A Comprehensive Overview

The compound with CAS No. 1805037-85-7, commonly referred to as Methyl 3-cyano-2-difluoromethoxy-4-ethylphenylacetate, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structural features, which include a cyano group, a difluoromethoxy group, and an ethyl substituent attached to a phenyl ring, further linked to an acetate ester group. These functional groups endow the molecule with versatile chemical properties, making it a valuable intermediate in the synthesis of complex molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 3-cyano-2-difluoromethoxy-4-ethylphenylacetate through multi-step reactions involving precise control of reaction conditions. The synthesis typically involves the coupling of aryl halides with nucleophilic agents, followed by subsequent functionalization steps to introduce the cyano and difluoromethoxy groups. The use of transition metal catalysts, such as palladium complexes, has significantly enhanced the yield and purity of this compound, aligning with the principles of green chemistry.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The presence of the cyano group and difluoromethoxy group provides opportunities for modulating pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmaceutical applications, Methyl 3-cyano-2-difluoromethoxy-4-ethylphenylacetate has shown promise in agrochemical research. The compound's ability to interact with specific targets in plant systems has led to investigations into its potential as a herbicide or fungicide. Field trials conducted under controlled conditions have indicated that this compound exhibits selective toxicity towards certain agricultural pests while maintaining low toxicity to non-target organisms. These results highlight its potential role in sustainable agriculture practices.

The structural versatility of this compound also extends to its use in materials science. Researchers have explored its application as a precursor for synthesizing advanced polymers and nanoparticles. For instance, the ester functionality can be exploited for polymerization reactions, leading to the formation of biodegradable polymers with tailored mechanical properties. Furthermore, the presence of electron-withdrawing groups like the cyano and difluoromethoxy groups enhances the stability and functionality of these materials under various environmental conditions.

From a mechanistic standpoint, the reactivity of Methyl 3-cyano-2-difluoromethoxy-4-ethylphenylacetate is influenced by the electronic effects imparted by its substituents. The cyano group acts as an electron-withdrawing group (EWG), which increases the electrophilicity of the aromatic ring and facilitates nucleophilic aromatic substitution reactions. Conversely, the difluoromethoxy group introduces steric hindrance while also contributing to electronic modulation through resonance effects. These characteristics make it an ideal substrate for exploring various organic transformations under mild reaction conditions.

Recent breakthroughs in computational chemistry have provided deeper insights into the molecular dynamics and reactivity patterns of this compound. Advanced molecular modeling techniques have enabled researchers to predict reaction pathways and optimize synthetic routes with high precision. For example, density functional theory (DFT) calculations have revealed that the activation energy for certain substitution reactions involving this compound is significantly lower compared to analogous compounds lacking these substituents.

In terms of safety considerations, while Methyl 3-cyano-2-difluoromethoxy-4-ethylphenylacetate is not classified as a hazardous material under current regulations, proper handling procedures are recommended due to its chemical reactivity. Occupational exposure limits (OELs) should be adhered to during synthesis and processing steps to ensure worker safety.

Looking ahead, ongoing research is focused on expanding the scope of applications for this compound while improving its synthesis efficiency. Collaborative efforts between academic institutions and industry partners are expected to yield innovative solutions that leverage the unique properties of Methyl 3-cyano-2-difluoromethoxy-4-ethylphenylacetate for addressing unmet needs in healthcare and agriculture.